Cas no 2228988-29-0 (2-[1-(1-{[(Tert-butoxy)carbonyl]amino}cyclopentyl)cyclopropyl]-2-hydroxyacetic acid)

• Product Name: 2-[1-(1-{[(Tert-butoxy)carbonyl]amino}cyclopentyl)cyclopropyl]-2-hydroxyacetic acid
• CAS No: 2228988-29-0
• MF: C₁₅H₂₅NO₅
• MW: 299.362704992294
• CID: 6047000
• PubChem ID: 165757654
• Update Time: 2025-05-19

2-[1-(1-{[(Tert-butoxy)carbonyl]amino}cyclopentyl)cyclopropyl]-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1872270
• 2228988-29-0
• 2-[1-(1-{[(tert-butoxy)carbonyl]amino}cyclopentyl)cyclopropyl]-2-hydroxyacetic acid
• 2-[1-(1-{[(Tert-butoxy)carbonyl]amino}cyclopentyl)cyclopropyl]-2-hydroxyacetic acid

• Inchi： 1S/C15H25NO5/c1-13(2,3)21-12(20)16-15(6-4-5-7-15)14(8-9-14)10(17)11(18)19/h10,17H,4-9H2,1-3H3,(H,16,20)(H,18,19)
• InChI Key： ONKQPUKKPNMIKW-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(CC1)C1(CCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.17327290g/mol
• Monoisotopic Mass: 299.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-[1-(1-{[(Tert-butoxy)carbonyl]amino}cyclopentyl)cyclopropyl]-2-hydroxyacetic acid

Compound CAS No 2228988-29-0: 2-[1-(1-{[(Tert-butoxy)carbonyl]amino}cyclopentyl)cyclopropyl]-2-hydroxyacetic Acid

The compound with CAS No 2228988-29-0, known as 2-[1-(1-{[(Tert-butoxy)carbonyl]amino}cyclopentyl)cyclopropyl]-2-hydroxyacetic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its unique structure, which includes a cyclopropane ring, a cyclopentane ring, and a tert-butoxycarbonyl (Boc) protecting group. The presence of these functional groups makes it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The cyclopropane ring in the molecule is known to exhibit unique electronic and steric properties, which can be exploited in drug design to enhance bioavailability and target specificity. Additionally, the Boc protecting group plays a crucial role in peptide synthesis, where it is commonly used to protect amino groups during multi-step synthesis processes. This makes the compound a valuable intermediate in the synthesis of more complex molecules.

One of the most promising applications of this compound lies in its potential use as a building block for peptide-based drugs. The combination of the cyclopentane ring and the hydroxyacetic acid moiety provides a versatile platform for further functionalization. Researchers have explored its use in constructing bioactive peptides with improved stability and efficacy. For instance, studies have shown that incorporating such structures into peptide sequences can enhance their resistance to enzymatic degradation, thereby prolonging their activity in vivo.

Another area of interest is the compound's role in materials science. The tert-butoxycarbonyl group has been shown to influence the physical properties of polymers, such as their thermal stability and mechanical strength. By integrating this compound into polymer backbones, scientists are exploring its potential to create advanced materials with tailored properties for use in electronics, biomedical devices, and environmental applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions and the subsequent introduction of the Boc group via standard peptide coupling techniques. Recent advancements in catalytic methods have made these reactions more efficient, enabling larger-scale production for both research and industrial purposes.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate anti-inflammatory properties. This is attributed to its ability to inhibit certain enzymes involved in inflammatory pathways. While further research is needed to fully understand its pharmacological profile, these findings underscore its potential as a lead compound for drug discovery efforts targeting inflammatory diseases.

From an environmental perspective, researchers are also investigating the biodegradability of this compound. Understanding its fate in natural ecosystems is crucial for assessing its safety and sustainability as a commercial product. Initial results indicate that under aerobic conditions, the compound undergoes gradual degradation, though specific microbial pathways responsible for this process remain under investigation.

In conclusion, CAS No 2228988-29-0 represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing both fundamental research and applied development projects. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and biology.